molecular formula C5H8S B3061093 5-Methyl-2,3-dihydrothiophene CAS No. 4610-02-0

5-Methyl-2,3-dihydrothiophene

Cat. No. B3061093
CAS RN: 4610-02-0
M. Wt: 100.18 g/mol
InChI Key: KBUVXRDFMQNIPD-UHFFFAOYSA-N
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Description

5-Methyl-2,3-dihydrothiophene is a heterocyclic compound . It is also known as Thiophene,-2-methyl 4,5-dihydro-, 2,3-Dihydro-5-methyl-thiophene, 2-Methyl-4,5-dihydrothiophene, 4,5-Dihydro-2-methylthiophene . Its molecular formula is C5H8S and has a molecular weight of 100.182 .


Synthesis Analysis

The literature data on the methods of synthesis and properties of 2,3-dihydrothiophene have been correlated . There are also ring-forming multicomponent reactions for synthesizing thiophenes and their derivatives .


Molecular Structure Analysis

The molecular structure of this compound is available as a 2D Mol file or as a computed 3D SD file . The IUPAC Standard InChI is InChI=1S/C5H8S/c1-5-3-2-4-6-5/h3H,2,4H2,1H3 .


Chemical Reactions Analysis

In terms of their reactivity, both isomers exhibit characteristics of alkenes and thioethers, undergoing addition reactions at carbon and oxidation at sulfur .


Physical And Chemical Properties Analysis

This compound is a colorless liquid with a thioether-like odor . It has a molecular weight of 100.182 .

Scientific Research Applications

Structural and Vibrational Properties

  • Substituent Influence : Studies on dihydrothiophene derivatives, including 3-methyl-2,5-dihydrothiophene-1,1-dioxide, have focused on their structural, vibrational, and electronic properties. Spectroscopic techniques and theoretical methods were used to understand the molecular geometry, electron density distribution, and electronic properties (Arjunan et al., 2015).

Chemistry and Synthesis

  • Heterocyclic O-Quinodimethanes : Dihydrothiophene derivatives are precursors to heterocyclic o-quinodimethanes. Various synthetic processes have been explored for their preparation and reaction with dienophiles (Chaloner et al., 1992).
  • Preparation of Alkyl Ethers : Methyl 2-chloro-3-oxo-2,3-dihydrothiophene-2-carboxylates have been used to produce thiophene-2,4-diols and 3,5-dialkoxythiophene-2-carboxylic acids, leading to the creation of thiotetronic and α-halogenothiotetronic acids (Corral & Lissavetzky, 1984).
  • Photopolymerisable Liquid Crystals : Quinquethiophene liquid crystals, including derivatives of dihydrothiophene, have been investigated for their spectroscopic and morphological properties in applications like semiconductors and photoresponsive materials (McGlashon et al., 2012).

Safety and Hazards

The safety data sheet suggests that it may form combustible dust concentrations in air and causes serious eye irritation . It is advised to wear protective gloves/protective clothing/eye protection/face protection . In case of eye contact, rinse cautiously with water for several minutes and seek medical attention .

properties

IUPAC Name

5-methyl-2,3-dihydrothiophene
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H8S/c1-5-3-2-4-6-5/h3H,2,4H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KBUVXRDFMQNIPD-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CCCS1
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H8S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID401307233
Record name 4,5-Dihydro-2-methylthiophene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID401307233
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

100.18 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Physical Description

Liquid
Record name 2,3-Dihydro-5-methylthiophene
Source Human Metabolome Database (HMDB)
URL http://www.hmdb.ca/metabolites/HMDB0033565
Description The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body.
Explanation HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications.

CAS RN

4610-02-0
Record name 4,5-Dihydro-2-methylthiophene
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=4610-02-0
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 4,5-Dihydro-2-methylthiophene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID401307233
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 2,3-Dihydro-5-methylthiophene
Source Human Metabolome Database (HMDB)
URL http://www.hmdb.ca/metabolites/HMDB0033565
Description The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body.
Explanation HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
5-Methyl-2,3-dihydrothiophene
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5-Methyl-2,3-dihydrothiophene
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5-Methyl-2,3-dihydrothiophene
Reactant of Route 4
5-Methyl-2,3-dihydrothiophene
Reactant of Route 5
5-Methyl-2,3-dihydrothiophene
Reactant of Route 6
5-Methyl-2,3-dihydrothiophene

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